4-Hydroxyphenyl thiocyanate
4-Hydroxyphenyl thiocyanate
4-Thiocyanatophenol belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 4-Thiocyanatophenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-thiocyanatophenol is primarily located in the cytoplasm. Outside of the human body, 4-thiocyanatophenol can be found in fruits. This makes 4-thiocyanatophenol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
3774-52-5
VCID:
VC21309103
InChI:
InChI=1S/C7H5NOS/c8-5-10-7-3-1-6(9)2-4-7/h1-4,9H
SMILES:
C1=CC(=CC=C1O)SC#N
Molecular Formula:
C7H5NOS
Molecular Weight:
151.19 g/mol
4-Hydroxyphenyl thiocyanate
CAS No.: 3774-52-5
Cat. No.: VC21309103
Molecular Formula: C7H5NOS
Molecular Weight: 151.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Thiocyanatophenol belongs to the class of organic compounds known as aryl thioethers. These are organosulfur compounds containing a thioether group that is substituted by an aryl group. 4-Thiocyanatophenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-thiocyanatophenol is primarily located in the cytoplasm. Outside of the human body, 4-thiocyanatophenol can be found in fruits. This makes 4-thiocyanatophenol a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 3774-52-5 |
| Molecular Formula | C7H5NOS |
| Molecular Weight | 151.19 g/mol |
| IUPAC Name | (4-hydroxyphenyl) thiocyanate |
| Standard InChI | InChI=1S/C7H5NOS/c8-5-10-7-3-1-6(9)2-4-7/h1-4,9H |
| Standard InChI Key | FMRRFPFZGPDDLZ-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1O)SC#N |
| Canonical SMILES | C1=CC(=CC=C1C#[N+][S-])O |
| Melting Point | 62-63°C |
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